N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C14H11FN2O3/c1-9-8-10(6-7-13(9)17(19)20)14(18)16-12-5-3-2-4-11(12)15/h2-8H,1H3,(H,16,18)
• InChI Key: ORXYYCUQNFRDPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2F)[N+](=O)[O-]
• Molecular Formula: C14H11FN2O3
• Molecular Weight: 274.25 g/mol

Description

N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide (abbreviated as NFM) is a chemical compound that has gained significant attention in scientific research due to its diverse applications in various fields. NFM is a yellow crystalline solid that is soluble in organic solvents and is commonly used as a reference standard in analytical chemistry.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide involves the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This results in an increase in the levels of acetylcholine, which is a neurotransmitter that is involved in various physiological processes such as memory, learning, and muscle contraction.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and to reduce the progression of certain cancers such as breast cancer. N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide has also been shown to have anti-inflammatory effects and to reduce oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive, making it an attractive option for researchers. However, one limitation of N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide is that it has low solubility in water, which can make it difficult to use in certain experiments. Additionally, N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide has been shown to have low bioavailability, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research involving N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide. One area of interest is the development of new drugs that are based on the structure of N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide and that can be used to treat various diseases such as Alzheimer's disease and cancer. Another area of interest is the development of new methods for synthesizing N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide that can improve its yield and purity. Additionally, more research is needed to understand the exact mechanism of action of N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide and its effects on various physiological processes.

Synthesis Methods

N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide can be synthesized using various methods, including the reaction of 2-fluoroaniline with 3-methyl-4-nitrobenzoyl chloride in the presence of a base. Another method involves the reaction of 2-fluoroaniline with 3-methyl-4-nitrobenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The yield of N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide obtained from these methods ranges from 50-80%.

Scientific Research Applications

N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide has been extensively used in scientific research due to its diverse applications. It is commonly used as a reference standard in analytical chemistry for the detection and quantification of N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide in various samples. N-(2-fluorophenyl)-3-methyl-4-nitrobenzamide has also been used in the development of new drugs due to its ability to inhibit the activity of certain enzymes that are involved in the progression of diseases such as cancer and Alzheimer's disease.